Cas no 919997-77-6 (1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-)
919997-77-6 structure
Product Name:1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-
CAS No:919997-77-6
MF:C12H11F3O2
MW:244.209754228592
CID:760131
PubChem ID:71424508
Update Time:2025-04-19
1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-
- 1-(2-ethylphenyl)-4,4,4-trifluorobutane-1,3-dione
- 919997-77-6
- DTXSID30843301
-
- Inchi: 1S/C12H11F3O2/c1-2-8-5-3-4-6-9(8)10(16)7-11(17)12(13,14)15/h3-6H,2,7H2,1H3
- InChI Key: SDUNCWCFXLWLCP-UHFFFAOYSA-N
- SMILES: FC(C(CC(C1C=CC=CC=1CC)=O)=O)(F)F
Computed Properties
- Exact Mass: 244.07111408g/mol
- Monoisotopic Mass: 244.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 34.1Ų
1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
919997-77-6 (1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-) Related Products
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